Cas no 958669-14-2 (2,3-dihydro-1-(methylsulfonyl)-1H-indole-3-methanol)

• Product Name: 2,3-dihydro-1-(methylsulfonyl)-1H-indole-3-methanol
• CAS No: 958669-14-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 2112394
• Update Time: 2023-11-18

2,3-dihydro-1-(methylsulfonyl)-1H-indole-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1-(methylsulfonyl)-1H-Indole-3-methanol
• 1H-Indole-3-methanol, 2,3-dihydro-1-(methylsulfonyl)-
• CID 119095061
• (1-methylsulfonyl-2,3-dihydroindol-3-yl)methanol
• 2,3-dihydro-1-(methylsulfonyl)-1H-indole-3-methanol

• Inchi： 1S/C10H13NO3S/c1-15(13,14)11-6-8(7-12)9-4-2-3-5-10(9)11/h2-5,8,12H,6-7H2,1H3
• InChI Key： AXYHMROIGMBJBW-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC=CC=2C(CO)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 372.4±44.0 °C(Predicted)
• pka: 14.51±0.10(Predicted)